N-((3-(4-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H15ClN2O5/c21-12-5-7-13(8-6-12)23-11-14(27-20(23)26)10-22-19(25)18-9-16(24)15-3-1-2-4-17(15)28-18/h1-9,14H,10-11H2,(H,22,25)
• InChI Key: GGKUENBWFXSZLJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC=C(C=C2)Cl)CNC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H15ClN2O5
• Molecular Weight: 398.8 g/mol

Description

N-((3-(4-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H15ClN2O5 and its molecular weight is 398.8. The purity is usually 95%.
BenchChem offers high-quality N-((3-(4-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(4-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds closely related to the specified chemical structure has primarily focused on their synthesis and structural elucidation. Studies have detailed the synthesis of various derivatives through methods such as the clubbed approach combining quinazolinone and thiazolidinone frameworks, aiming at potential antimicrobial applications (Desai, Dodiya, & Shihora, 2011). Another study explored the synthesis of Schiff bases containing the indole moiety and their derivatives, with the structures confirmed by elemental analyses, IR, NMR, and mass spectral studies (Saundane & Mathada, 2015). Similarly, the synthesis of innovative coumarin derivatives containing the thiazolidin-4-one ring was reported, highlighting the importance of structural characterization in determining the potential biological properties of these compounds (Ramaganesh, Bodke, & Venkatesh, 2010).

Biological Applications

The potential biological applications of these compounds have been a significant focus, with studies investigating their antimicrobial and anticancer properties. For instance, various synthesized compounds have been screened for in vitro antibacterial and antifungal activities, revealing their potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011). Additionally, compounds with similar structures have been evaluated for their antioxidant and antimicrobial activities, with some showing good activity (Saundane & Mathada, 2015).